Cas no 2639416-15-0 (ethyl 3-[4-amino-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoate)

• Product Name: ethyl 3-[4-amino-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoate
• CAS No: 2639416-15-0
• MF: C₉H₁₂F₃N₃O₂
• MW: 251.20569229126
• CID: 6032554
• PubChem ID: 165901898
• Update Time: 2025-05-19

ethyl 3-[4-amino-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-27725756
• 2639416-15-0
• ethyl 3-[4-amino-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoate

• Inchi： 1S/C9H12F3N3O2/c1-2-17-7(16)3-4-15-5-6(13)8(14-15)9(10,11)12/h5H,2-4,13H2,1H3
• InChI Key： IHDHWDPUAJYREV-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN(CCC(=O)OCC)N=1)N)(F)F

Computed Properties

• Exact Mass: 251.08816112g/mol
• Monoisotopic Mass: 251.08816112g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 70.1Ų

Additional information on ethyl 3-[4-amino-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoate

Ethyl 3-[4-amino-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoate: A Comprehensive Overview

Ethyl 3-[4-amino-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoate, with the CAS number 2639416-15-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which have gained prominence due to their diverse biological activities and applications in drug discovery. The structure of this compound is characterized by a pyrazole ring substituted with an amino group at position 4, a trifluoromethyl group at position 3, and an ethyl propanoate moiety attached at position 1.

The synthesis of ethyl 3-[4-amino-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoate involves a series of well-established organic reactions, including nucleophilic substitutions, condensations, and acid-catalyzed cyclizations. Recent advancements in synthetic methodology have enabled the efficient construction of such complex heterocyclic compounds, ensuring high yields and purity. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, making it a valuable substrate for further functionalization.

One of the most notable aspects of this compound is its potential as a precursor in drug development. Pyrazole derivatives are known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. For instance, studies have shown that ethyl 3-[4-amino-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoate exhibits promising activity against certain kinases, which are critical in cellular signaling pathways. This makes it a candidate for anti-cancer drug development.

Moreover, the compound's solubility properties and stability under physiological conditions make it an attractive lead compound for further optimization. Researchers have employed computational methods such as molecular docking and quantum mechanics to predict its binding affinity to target proteins. These studies have provided valuable insights into the structure-activity relationships (SARs) of this compound class.

In addition to its pharmacological applications, ethyl 3-[4-amino-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoate has also been explored in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in catalysis and sensor applications. Recent research has focused on incorporating this compound into metalloporphyrin frameworks for enhanced catalytic activity.

From a synthetic perspective, the introduction of the trifluoromethyl group via electrophilic substitution has been optimized using microwave-assisted techniques, significantly reducing reaction times while maintaining product quality. This highlights the importance of continuous process improvement in modern organic synthesis.

In conclusion, ethyl 3-[4-amino-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoate (CAS No: 2639416-15-0) stands as a testament to the ingenuity of modern chemical synthesis and its application across multiple disciplines. Its unique structural features and versatile reactivity continue to drive innovative research across academia and industry alike.